3,4-diethoxy-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]benzamide

• IUPAC Name: 3,4-diethoxy-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]benzamide
• InChI: InChI=1S/C22H29NO5/c1-5-27-19-12-9-17(13-20(19)28-6-2)21(24)23-15-22(3,25)14-16-7-10-18(26-4)11-8-16/h7-13,25H,5-6,14-15H2,1-4H3,(H,23,24)
• InChI Key: UQMVPYRSYQEEKT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NCC(C)(CC2=CC=C(C=C2)OC)O)OCC
• Molecular Formula: C22H29NO5
• Molecular Weight: 387.5 g/mol

Description

3,4-diethoxy-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]benzamide is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamides and has been found to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

Enantioselective Synthesis and Molecular Structure Analysis

Research on compounds structurally related to "3,4-diethoxy-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]benzamide" includes studies on enantioselective synthesis methods and detailed molecular structure analysis. For example, studies have detailed the synthesis of piperidines from specific precursors, highlighting methodologies that could be applicable to the synthesis of complex benzamides (O. Calvez, A. Chiaroni, N. Langlois, 1998). Additionally, the structure of novel benzamide derivatives has been analyzed both experimentally and theoretically, using X-ray diffraction and DFT calculations, to elucidate their molecular geometry, vibrational frequencies, and electronic properties, which are crucial for understanding their potential applications (S. Demir et al., 2015).

Potential Pharmacological Applications

Although excluding information related to drug use, dosage, and side effects, it's important to note that structurally similar compounds have been explored for their pharmacological potential. For instance, derivatives of benzamides have been studied for their neuroprotective activity and ability to inhibit specific enzymes, suggesting a potential area of research for the compound in the context of therapeutic applications without discussing specifics of use or side effects (Hsueh-Yun Lee et al., 2018).

Chemical Synthesis and Analysis Techniques

Research also delves into the synthesis and analysis of related compounds, offering insights into practical synthesis methods and the structural affinity relationships crucial for designing molecules with desired properties. This includes the use of specific reagents and techniques for synthesizing fluorinated benzamide derivatives, highlighting efficient synthesis routes and structural analyses that may be relevant for developing similar compounds (J. Mukherjee, 1990).

Mechanism of Action

Mode of Action

. This interaction can result in changes to the target’s function, potentially influencing cellular processes.

Biochemical Pathways

Benzamides are widely used in the pharmaceutical industry and can influence a variety of biochemical pathways depending on their specific structure and targets .